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Compound of Interest

Compound Name: (S)-1,1,1-Trifluoro-2-propanol

Cat. No.: B1144474 Get Quote

Technical Support Center: Safe Handling of
1,1,1-Trifluoroacetone
For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety information, troubleshooting, and handling protocols for

1,1,1-trifluoroacetone. Adherence to these procedures is critical for ensuring laboratory safety

and experimental integrity.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 1,1,1-trifluoroacetone? A1: 1,1,1-

Trifluoroacetone is a hazardous chemical with multiple risks. It is an extremely flammable liquid

and vapor.[1][2][3] The substance is known to cause skin irritation, and in some cases, severe

skin burns and eye damage.[2][4] Inhalation may lead to respiratory irritation, and ingestion is

considered harmful.[1][4][5] It is also a lachrymator, meaning it can cause an increased flow of

tears.[2] Due to its low boiling point, it is a highly volatile substance, and sealed containers may

build up pressure, creating a risk of rupture.[1]

Q2: What specific Personal Protective Equipment (PPE) is mandatory when handling this

material? A2: To prevent exposure, a comprehensive set of PPE is required.
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Eye/Face Protection: Chemical safety goggles with side shields are essential.[1][3][6] In

situations with a higher risk of splashing, a face shield should be worn in addition to goggles.

[4][6]

Skin Protection: Wear chemical-resistant gloves (e.g., PVC), a lab coat or overalls, and a

PVC apron to prevent skin contact.[1][4][6]

Respiratory Protection: All work must be conducted in a well-ventilated area, preferably

within a chemical fume hood.[4][6] If ventilation is inadequate or exposure limits are

exceeded, a NIOSH/MSHA-approved respirator is required.[3][4][6]

Footwear: Safety shoes are recommended.[4] For larger-scale operations, non-sparking

safety footwear should be used.[1]

Q3: What are the correct storage conditions for 1,1,1-trifluoroacetone? A3: Proper storage is

crucial to maintain chemical stability and prevent accidents. Store the chemical in a cool, dry,

and well-ventilated area designated for flammable materials.[3][4][7] The recommended

storage temperature is between 2-8°C.[8] Containers must be kept tightly closed when not in

use and stored in a locked-up area accessible only to authorized personnel.[2][4][6] Due to its

low boiling point, containers may bulge; they should be checked regularly and vented

periodically if necessary.[1] It must be stored away from incompatible substances such as

strong oxidizing agents, strong bases, and alkali metals.[2][3][4]

Q4: What is the immediate procedure to follow in case of a spill? A4: The response depends on

the scale of the spill.

Minor Spills: Immediately remove all sources of ignition.[1][3] Absorb the spill with an inert,

non-combustible material like vermiculite, sand, or earth.[3][8] Do not use combustible

materials such as paper towels.[9] Collect the absorbed material using spark-proof tools and

place it into a suitable, labeled container for hazardous waste disposal.[3][10] Ensure the

area is well-ventilated.[4]

Major Spills: Evacuate all personnel from the immediate area and move upwind.[1] Alert your

institution's emergency responders or Environmental Health and Safety (EHS) department

immediately, providing them with the location and nature of the hazard.[1]
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Q5: What are the first-aid measures for accidental exposure? A5: Immediate action is critical in

case of exposure. Always seek medical attention and provide the Safety Data Sheet (SDS) to

the responding physician.[2][10]

Inhalation: Move the individual to fresh air immediately.[4][7] If they are not breathing,

administer artificial respiration (avoiding mouth-to-mouth if the substance was ingested or

inhaled).[2][10] Seek immediate medical attention.[4][10]

Skin Contact: Immediately remove all contaminated clothing.[1][2] Flush the affected skin

with plenty of soap and water for at least 15 minutes.[4][7][10] Get medical advice if irritation

occurs or persists.[4]

Eye Contact: Immediately flush the eyes with large amounts of water for at least 15 minutes,

making sure to lift the upper and lower eyelids.[4][7][10] Remove contact lenses if present

and easy to do.[2][4] Seek immediate medical attention.[4][10]

Ingestion: Do NOT induce vomiting.[4][7][10] If the person is conscious, rinse their mouth

with water.[4][7] Never give anything by mouth to an unconscious person.[7][10] Call for

immediate medical assistance.[2][7][10]

Q6: How should I dispose of waste 1,1,1-trifluoroacetone and contaminated materials? A6: This

chemical and its containers must be treated as hazardous waste.[1] All waste must be

disposed of through a licensed and approved hazardous waste disposal facility in accordance

with local, state, and federal regulations.[4][9][10] Do not pour it down the drain or mix it with

general waste.[9][10] Collect waste material, including contaminated consumables like pipette

tips and absorbent materials, in a designated, leak-proof, and clearly labeled hazardous waste

container.[9]

Quantitative Data Summary
The following table summarizes key physical and chemical properties of 1,1,1-trifluoroacetone.
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Property Value

CAS Number 421-50-1[2][10]

Molecular Formula C₃H₃F₃O[10]

Boiling Point 22 °C (71.6 °F)

Flash Point -30 °C (-22 °F) - closed cup[3][11]

Density 1.252 g/mL at 25 °C

Vapor Pressure 13.62 psi (703.8 mmHg) at 20 °C[1]

Experimental Protocols
Protocol 1: Standard Laboratory Handling Procedure

Preparation: Before starting, review the Safety Data Sheet (SDS). Ensure an emergency

eyewash station and safety shower are accessible.[4][9]

Ventilation: Confirm that the chemical fume hood is functioning correctly. All handling of

1,1,1-trifluoroacetone must take place inside the fume hood.[2][6]

PPE: Don all required PPE, including chemical safety goggles, a face shield, chemical-

resistant gloves, and a lab coat.[4][6]

Equipment: Ensure all equipment is clean, dry, and compatible with the chemical. Use non-

sparking tools and explosion-proof equipment.[2][7][10] Ground and bond containers when

transferring the material to prevent static discharge.[2][7]

Handling: Dispense the chemical slowly and carefully to avoid splashing or generating vapor.

Keep the container tightly closed when not in use.[4]

Post-Handling: After use, securely close the primary container. Decontaminate any surfaces

that may have come into contact with the chemical.

Hygiene: Wash hands and any exposed skin thoroughly with soap and water after handling

is complete.[4][6] Do not eat, drink, or smoke in the work area.[4][6]
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Protocol 2: Spill Containment and Cleanup

Alert & Evacuate: Alert personnel in the immediate vicinity. For large spills, evacuate the

area.[1]

Control Ignition Sources: Immediately extinguish all nearby flames and turn off any

equipment that could create a spark.[1][3]

Ventilate: Ensure the area is well-ventilated, using the fume hood to draw vapors away if the

spill is contained within it.

Contain Spill: Use an inert absorbent material such as sand, vermiculite, or earth to contain

the spill.[3][8]

Collect Waste: Carefully collect the absorbed material using non-sparking tools and place it

in a designated, labeled container for hazardous waste.[3][10]

Decontaminate: Clean the spill area with a suitable decontamination solution, and dispose of

all cleaning materials as hazardous waste.

Report: Report the incident to your supervisor or EHS department according to your

institution's policy.

Protocol 3: Chemical Waste Disposal

Segregation: Collect all waste containing 1,1,1-trifluoroacetone, including empty containers

and contaminated lab supplies, in a dedicated hazardous waste container.[9] Empty

containers may still contain explosive vapors and should be handled with care.[1]

Labeling: The waste container must be leak-proof, kept closed, and clearly labeled as

"Hazardous Waste: 1,1,1-Trifluoroacetone," including "Flammable" and "Toxic" pictograms.

[9]

Storage: Store the waste container in a designated, secure, and well-ventilated satellite

accumulation area away from incompatible materials.
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Disposal Request: Arrange for pickup and disposal through your institution's EHS

department or a licensed hazardous waste contractor.[4][9] Provide the contractor with the

SDS to ensure safe transport and disposal.[9]
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Safe Handling Workflow for 1,1,1-Trifluoroacetone
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Caption: Logical workflow for the safe handling of 1,1,1-trifluoroacetone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1144474?utm_src=pdf-custom-synthesis
https://datasheets.scbt.com/sc-251537.pdf
https://www.fishersci.com/store/msds?partNumber=AC139740250&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/30965.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2100%2F2117-3-60.pdf
https://www.capotchem.cn/doc/msds_421-50-1.do
https://www.benchchem.com/pdf/Essential_Safety_and_Operational_Guide_for_Handling_1_1_1_Trifluoroacetone_Cyanohydrin.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB6699233_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB6699233_EN.htm
https://www.intersurfchem.com/intermidiates/111-trifluoroacetone/
https://www.benchchem.com/pdf/Proper_Disposal_of_1_1_1_Trifluoroacetone_Cyanohydrin_A_Safety_and_Operations_Guide.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA13556~~PDF~~MTR~~CGV4~~EN~~2025-09-12%2015:01:17~~1%201%201-Trifluoroacetone~~
https://www.sigmaaldrich.com/HK/zh/product/aldrich/t62804
https://www.benchchem.com/product/b1144474#safe-handling-procedures-for-1-1-1-trifluoroacetone-starting-material
https://www.benchchem.com/product/b1144474#safe-handling-procedures-for-1-1-1-trifluoroacetone-starting-material
https://www.benchchem.com/product/b1144474#safe-handling-procedures-for-1-1-1-trifluoroacetone-starting-material
https://www.benchchem.com/product/b1144474#safe-handling-procedures-for-1-1-1-trifluoroacetone-starting-material
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1144474?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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